Cas no 53832-58-9 (N-(2-Hydroxyethyl)pentadecanamide)

• Product Name: N-(2-Hydroxyethyl)pentadecanamide
• CAS No: 53832-58-9
• MF: C₁₇H₃₅NO₂
• MW: 285.465305566788
• CID: 3168712
• PubChem ID: 14455157
• Update Time: 2025-05-22

N-(2-Hydroxyethyl)pentadecanamide Chemical and Physical Properties

Names and Identifiers

• Pentadecanoyl Ethanolamide
• NAE 15:0
• DTXSID60880380
• UNII-6DR8CVH5LW
• Pentadecanoyl-EA
• NAE(15:0)
• 53832-58-9
• 6DR8CVH5LW
• Pentadecanoyl Ethanolamide Exclusive
• CHEBI:165589
• HY-W721596
• N-(2-hydroxyethyl)-pentadecanamide
• Pentadecanoyl-ethanolamine
• N-(Pentadecanoyl)-ethanolamine
• CS-0826374
• NS00095401
• Pentadecanamide, N-(2-hydroxyethyl)-
• 72623-73-5
• LMFA08040045
• HMS3740A19
• Q63395230
• SCHEMBL7858023
• N-(2-Hydroxyethyl)pentadecanamide

• Inchi： 1S/C17H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(20)18-15-16-19/h19H,2-16H2,1H3,(H,18,20)
• InChI Key： UHPXXKLAACDXGS-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCC)NCCO

Computed Properties

• Exact Mass: 285.266779359g/mol
• Monoisotopic Mass: 285.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.3Ų

N-(2-Hydroxyethyl)pentadecanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on N-(2-Hydroxyethyl)pentadecanamide

N-(2-Hydroxyethyl)pentadecanamide: A Comprehensive Overview

N-(2-Hydroxyethyl)pentadecanamide, also known by its CAS number 53832-58-9, is a compound of significant interest in various scientific and industrial applications. This compound is a member of the broader class of amides, specifically a pentadecanamide derivative with a hydroxyl group attached to the ethyl chain. Its unique structure and properties make it a valuable compound in fields ranging from materials science to pharmacology.

The molecular structure of N-(2-Hydroxyethyl)pentadecanamide consists of a pentadecanoyl group (a 15-carbon chain) attached to an ethylamine moiety, which further contains a hydroxyl group at the second carbon position. This structure contributes to its amphiphilic nature, meaning it has both hydrophilic and hydrophobic regions. This property is particularly useful in applications where surface activity or emulsification is required.

Recent studies have highlighted the potential of N-(2-Hydroxyethyl)pentadecanamide in the development of advanced materials. For instance, researchers have explored its use as a surfactant in the formulation of biodegradable polymers for packaging applications. The compound's ability to reduce interfacial tension between different phases makes it an effective additive in creating environmentally friendly materials that degrade more efficiently under natural conditions.

In the pharmaceutical industry, N-(2-Hydroxyethyl)pentadecanamide has shown promise as a drug delivery agent. Its amphiphilic nature allows it to form micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent experiments have demonstrated its effectiveness in delivering anticancer agents, where the compound's ability to target specific tissues could significantly improve treatment outcomes.

The synthesis of N-(2-Hydroxyethyl)pentadecanamide typically involves a two-step process: first, the preparation of pentadecanoic acid, followed by its reaction with 2-aminoethanol in the presence of an acid catalyst. This method ensures high purity and yield, making it suitable for large-scale production. The reaction conditions are optimized to minimize side reactions and maximize the formation of the desired product.

From an environmental perspective, N-(2-Hydroxyethyl)pentadecanamide exhibits biodegradability under aerobic conditions, which aligns with current sustainability trends. Its breakdown products are non-toxic and do not pose significant risks to aquatic life, making it a preferable choice over traditional synthetic surfactants that may persist in the environment.

In conclusion, N-(2-Hydroxyethyl)pentadecanamide (CAS No: 53832-58-9) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties, combined with recent advancements in its synthesis and application techniques, position it as a key material for future innovations in sustainable chemistry and drug delivery systems.